Chemical structure and properties of 2-methyl-N-(pentan-2-yl)pyridin-3-amine
Chemical structure and properties of 2-methyl-N-(pentan-2-yl)pyridin-3-amine
Executive Summary
2-Methyl-N-(pentan-2-yl)pyridin-3-amine is a specialized heterocyclic building block characterized by a 2,3-disubstituted pyridine core linked to a branched lipophilic alkyl chain. In medicinal chemistry, this structure serves as a critical scaffold for kinase inhibitors and GPCR ligands , where the pyridine nitrogen often functions as a hydrogen bond acceptor (e.g., in the hinge region of ATP-binding sites) and the pentan-2-yl group provides essential hydrophobic interactions.
This guide details the physicochemical properties, validated synthetic protocols, and structural analysis of this compound, designed for researchers optimizing lead compounds or synthesizing novel pharmaceutical intermediates.
Chemical Identity & Stereochemistry
| Property | Specification |
| IUPAC Name | 2-methyl-N-(pentan-2-yl)pyridin-3-amine |
| Molecular Formula | C₁₁H₁₈N₂ |
| Molecular Weight | 178.28 g/mol |
| SMILES | CC1=NC=CC=C1NC(C)CCC |
| CAS Registry | Not widely listed; treat as novel/research grade |
| Appearance | Pale yellow to amber oil (oxidizes upon air exposure) |
Stereochemical Considerations
The N-(pentan-2-yl) substituent introduces a chiral center at the C2 position of the pentyl chain.
-
Racemic Mixture: Standard reductive amination yields a 1:1 mixture of (R) and (S) enantiomers.
-
Chiral Resolution: For biological assays, separation is critical as the spatial arrangement of the propyl tail significantly impacts binding affinity in hydrophobic pockets.
-
(S)-Enantiomer: Often preferred in specific kinase pockets to avoid steric clash with the gatekeeper residue.
-
(R)-Enantiomer: May show distinct metabolic clearance rates.
-
Physicochemical Profile (In Silico & Experimental Consensus)
Understanding the physicochemical parameters is vital for predicting ADME (Absorption, Distribution, Metabolism, Excretion) behavior.
| Parameter | Value (Est.) | Significance |
| LogP | 3.2 ± 0.3 | Lipophilic. Good membrane permeability; potential for high plasma protein binding (>90%). |
| TPSA | ~25 Ų | High CNS Penetration. The low polar surface area suggests excellent blood-brain barrier (BBB) permeability. |
| pKa (Pyridine N) | 6.8 - 7.2 | Basic. The electron-donating alkylamino group at C3 increases the basicity of the pyridine nitrogen compared to unsubstituted pyridine (pKa 5.2). |
| pKa (Amine N) | < 1.0 | Non-basic. The exocyclic nitrogen lone pair is delocalized into the pyridine ring, rendering it non-basic at physiological pH. |
| Solubility | Low (Water) | Soluble in DMSO, Methanol, DCM, and dilute aqueous acid (pH < 4). |
Synthetic Methodologies
Protocol A: Reductive Amination (Preferred / Scalable)
This route is the industry standard for cost-effective scale-up, avoiding expensive palladium catalysts.
Mechanism: Condensation of 3-amino-2-methylpyridine with 2-pentanone forms an imine intermediate, which is selectively reduced in situ.
Reagents:
-
3-Amino-2-methylpyridine (1.0 eq)
-
2-Pentanone (1.2 eq)
-
Sodium Triacetoxyborohydride (STAB) (1.5 eq)
-
Acetic Acid (catalytic)
-
Solvent: 1,2-Dichloroethane (DCE) or THF
Step-by-Step Workflow:
-
Imine Formation: Dissolve 3-amino-2-methylpyridine in DCE. Add 2-pentanone and acetic acid. Stir at room temperature for 1 hour. Note: Use molecular sieves if conversion is slow.
-
Reduction: Cool the mixture to 0°C. Add STAB portion-wise over 30 minutes to prevent exotherms.
-
Quench: Stir overnight at RT. Quench with saturated aqueous NaHCO₃ (pH ~8).
-
Extraction: Extract with DCM (3x). Wash organics with brine, dry over Na₂SO₄.
-
Purification: Flash chromatography (Hexane/EtOAc gradient). The product elutes as a yellow oil.
Protocol B: Buchwald-Hartwig Cross-Coupling (High Precision)
Used when the chiral amine (e.g., (S)-2-aminopentane) is available and enantiopurity must be conserved.
Reagents:
-
3-Bromo-2-methylpyridine
-
(S)-2-Aminopentane
-
Catalyst: Pd₂(dba)₃ / BINAP or BrettPhos
-
Base: NaOtBu
Structural & Functional Visualization
Synthesis & Reactivity Pathway
The following diagram illustrates the reductive amination pathway and potential metabolic liabilities (N-oxidation and dealkylation).
Figure 1: Synthetic route via reductive amination and primary metabolic clearance pathways.
Analytical Characterization (Expectations)
To validate the structure, researchers should look for these specific signals:
-
¹H NMR (400 MHz, CDCl₃):
-
Pyridine Ring: Three aromatic protons. The proton at C6 (adjacent to N) will be a doublet at ~8.0 ppm. The C4 proton (adjacent to amine) will be a doublet/multiplet at ~6.9 ppm.
-
2-Methyl Group: Singlet at ~2.4 ppm (deshielded by aromatic ring).
-
Amine NH: Broad singlet at ~3.5–4.0 ppm (exchangeable with D₂O).
-
Pentyl Chain:
-
Methine (CH-N): Multiplet at ~3.4 ppm.
-
Methyl (doublet): ~1.2 ppm (coupled to methine).
-
Terminal Methyl (triplet): ~0.9 ppm.
-
-
-
MS (ESI+):
-
[M+H]⁺ peak at 179.15 m/z .
-
Fragmentation often shows loss of the pentyl chain (M-71).
-
Safety & Handling (SDS Summary)
-
Hazard Classification: Irritant (Skin/Eye). Potentially toxic if swallowed (common for aminopyridines).
-
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The secondary amine is prone to slow oxidation to the N-oxide or imine degradation products upon prolonged air exposure.
-
PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
References
-
Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.
-
Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination." Angewandte Chemie International Edition.
-
Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry.
